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Compound of Interest

Compound Name:

N-(2-

phenoxyphenyl)methanesulfonami

de

Cat. No.: B184492 Get Quote

CAS Number: 51765-51-6

Synonyms: 2'-Phenoxymethanesulfonanilide, Nimesulide EP Impurity B

This technical guide provides a comprehensive overview of N-(2-
phenoxyphenyl)methanesulfonamide, a compound of significant interest to researchers,

scientists, and drug development professionals, primarily due to its classification as a known

impurity of the non-steroidal anti-inflammatory drug (NSAID), Nimesulide. This document

outlines its chemical and physical properties, potential synthetic pathways, analytical

characterization, and the limited available information on its biological relevance.

Physicochemical Properties
N-(2-phenoxyphenyl)methanesulfonamide is a sulfonamide derivative with the molecular

formula C13H13NO3S.[1][2] Its molecular weight is approximately 263.31 g/mol .[1][2] A

summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of N-(2-phenoxyphenyl)methanesulfonamide
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Property Value Source(s)

Molecular Formula C13H13NO3S [1][2]

Molecular Weight 263.31 g/mol [1][2]

CAS Number 51765-51-6 [1]

Appearance Off-white Powder / Solid [3][4]

Melting Point 122.5-123.4°C [4]

XLogP3 2.8 [5]

Topological Polar Surface Area 63.8 Å² [5]

Hydrogen Bond Donor Count 1 [5]

Hydrogen Bond Acceptor

Count
4 [5]

Rotatable Bond Count 4 [5]

Synthesis and Relationship to Nimesulide
N-(2-phenoxyphenyl)methanesulfonamide is principally recognized as "Nimesulide EP

Impurity B," indicating it is a process-related impurity in the synthesis of Nimesulide.[1][2]

Nimesulide itself is N-(4-nitro-2-phenoxyphenyl)methanesulfonamide. One of the documented

synthetic routes to Nimesulide involves the nitration of N-(2-
phenoxyphenyl)methanesulfonamide.[6] This relationship underscores the importance of

monitoring and controlling the levels of this impurity during Nimesulide production.

While a specific, detailed experimental protocol for the direct synthesis of N-(2-
phenoxyphenyl)methanesulfonamide is not readily available in the reviewed literature, a

general approach can be inferred from standard organic synthesis methodologies for

sulfonamides. This would typically involve the reaction of 2-phenoxyaniline with

methanesulfonyl chloride in the presence of a base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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